BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 4-
Dimethylamino-1-neopentylpyridinium Chloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

4-Dimethylamino-1-
Compound Name: o ]
neopentylpyridinium Chloride

Cat. No.: B022818

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,
synthesis, and potential biological significance of 4-Dimethylamino-1-neopentylpyridinium
Chloride. The information is curated for researchers in organic chemistry, material science,
and drug development.

Molecular Structure and Chemical Properties

4-Dimethylamino-1-neopentylpyridinium chloride is a quaternary pyridinium salt. Its
structure consists of a pyridine ring substituted at the 4-position with a dimethylamino group
and at the 1-position (the nitrogen atom of the pyridine ring) with a neopentyl group. The
positive charge on the pyridinium nitrogen is balanced by a chloride anion.

The presence of the electron-donating dimethylamino group at the 4-position significantly
influences the electronic properties of the pyridinium ring. The bulky neopentyl group attached
to the pyridinium nitrogen provides steric hindrance and lipophilicity.

Molecular Structure Diagram
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Compound Preparation

Synthesis and Purification of
4-Dimethylamino-1-neopentylpyridinium Chloride
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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